5-(2-chlorophenyl)-2-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 5-(2-chlorophenyl)-2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-3-phenylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C24H20ClN3O3S2/c25-19-9-5-4-8-17(19)18-14-32-22-21(18)23(30)28(16-6-2-1-3-7-16)24(26-22)33-15-20(29)27-10-12-31-13-11-27/h1-9,14H,10-13,15H2
• InChI Key: RNSRCXVZKGNLCL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CSC2=NC3=C(C(=CS3)C4=CC=CC=C4Cl)C(=O)N2C5=CC=CC=C5
• Molecular Formula: C24H20ClN3O3S2
• Molecular Weight: 498.0 g/mol

Description

5-(2-chlorophenyl)-2-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C24H20ClN3O3S2 and its molecular weight is 498.01. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Synthetic Methods : This compound's related derivatives have been synthesized through various methods, including the Vilsmeier-Haack reaction, which allows for the protection of amino groups and chloro substitutions, leading to high yields of targeted compounds. The aza-Wittig reaction has also been utilized for synthesizing 2-substituted 3-aryl thienopyrimidinones, showcasing the versatility in modifying the core structure for potential applications in drug development and biological studies (Samano, Styles, & Chan, 2000).

Chemical Reactions : Derivatives of this compound have been involved in nucleophilic substitution reactions, showcasing the chemical reactivity of the pyrimidine ring and its potential for further chemical modifications. These modifications enable the exploration of various biological activities and the development of new therapeutic agents (Liu, He, Ren, & Ding, 2006).

Biological Activities

Antimicrobial and Antitubercular Activities : Thienopyrimidine derivatives have shown promising results in antimicrobial and antitubercular screenings, indicating their potential as therapeutic agents against various bacterial and fungal infections, as well as tuberculosis. This highlights the compound's relevance in addressing global health challenges related to infectious diseases (Patel, Desai, Desai, & Chikhalia, 2003).

Antifolate Inhibitors and Anticancer Potential : Some derivatives have been explored as nonclassical antifolate inhibitors of thymidylate synthase, demonstrating potential anticancer properties by inhibiting cancer cell proliferation. This suggests the compound's utility in cancer research and therapy development (Gangjee, Mavandadi, Kisliuk, McGuire, & Queener, 1997).

Anti-inflammatory and Analgesic Activities : The synthesis of thienopyrimidine derivatives has also been targeted towards evaluating their anti-inflammatory and analgesic effects, which is crucial for developing new treatments for chronic inflammatory diseases and pain management (Helal, Helal, Salem, Gouda, Gouda, Ahmed, Ahmed, & El-sherif, 2015).